Cas no 898771-06-7 (3-(2,6-DIMETHYLBENZOYL)THIOPHENE)

• Product Name: 3-(2,6-DIMETHYLBENZOYL)THIOPHENE
• CAS No: 898771-06-7
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• MDL: MFCD07699029
• CID: 878466
• PubChem ID: 24723400
• Update Time: 2025-06-14

3-(2,6-DIMETHYLBENZOYL)THIOPHENE Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-DIMETHYLBENZOYL)THIOPHENE
• (2,6-dimethylphenyl)-thiophen-3-ylmethanone
• 898771-06-7
• MFCD07699029
• (2,6-Dimethylphenyl)(thiophen-3-yl)methanone
• DTXSID90641840
• AKOS016018761

• MDL： MFCD07699029
• Inchi： 1S/C13H12OS/c1-9-4-3-5-10(2)12(9)13(14)11-6-7-15-8-11/h3-8H,1-2H3
• InChI Key： MULGTBPSRZCDAR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 216.06100
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.59590

Additional information on 3-(2,6-DIMETHYLBENZOYL)THIOPHENE

Recent Advances in the Study of 3-(2,6-Dimethylbenzoyl)thiophene (CAS: 898771-06-7)

3-(2,6-Dimethylbenzoyl)thiophene (CAS: 898771-06-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the field.

The compound's structure, featuring a thiophene ring substituted with a 2,6-dimethylbenzoyl group, makes it a promising scaffold for the development of novel bioactive molecules. Researchers have explored its potential as a building block in the synthesis of more complex compounds, particularly those targeting specific biological pathways. Recent publications have detailed innovative synthetic routes to produce 3-(2,6-dimethylbenzoyl)thiophene with high yield and purity, which is crucial for its application in pharmaceutical research.

In terms of biological activity, preliminary studies have indicated that 3-(2,6-dimethylbenzoyl)thiophene exhibits moderate inhibitory effects on certain enzymes involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a lead compound for the development of kinase inhibitors. The study utilized computational modeling and in vitro assays to elucidate the compound's binding affinity and mechanism of action, providing a foundation for further optimization.

Another area of interest is the compound's role in photodynamic therapy (PDT). Recent research has investigated its photophysical properties, such as absorption and emission spectra, to evaluate its suitability as a photosensitizer. Early results suggest that 3-(2,6-dimethylbenzoyl)thiophene could be modified to enhance its light-absorbing capabilities, making it a candidate for PDT applications in cancer treatment. These findings were presented at the 2024 International Conference on Photodynamic Therapy and Molecular Imaging.

Despite these promising developments, challenges remain in the practical application of 3-(2,6-dimethylbenzoyl)thiophene. Issues such as solubility, stability, and bioavailability need to be addressed to translate laboratory findings into clinical use. Recent efforts have focused on derivatization and formulation strategies to overcome these limitations. For example, a 2024 study in the European Journal of Pharmaceutical Sciences explored the use of nanoparticle-based delivery systems to improve the compound's pharmacokinetic profile.

In conclusion, 3-(2,6-dimethylbenzoyl)thiophene (CAS: 898771-06-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future studies. Continued research into its synthesis, modification, and application will likely yield significant advancements in drug discovery and therapeutic development. Researchers are encouraged to explore collaborative opportunities to further investigate this compound's potential.